Cas no 2138516-26-2 (N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1-cyanoethane-1-sulfonamide)

• Product Name: N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1-cyanoethane-1-sulfonamide
• CAS No: 2138516-26-2
• MF: C₉H₁₃N₅O₂S
• MW: 255.296819448471
• CID: 6224489
• PubChem ID: 165949030
• Update Time: 2025-10-18

N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1-cyanoethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1-cyanoethane-1-sulfonamide
• N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-1-cyanoethane-1-sulfonamide
• EN300-1131090
• 2138516-26-2

• Inchi： 1S/C9H13N5O2S/c1-7(4-10)17(15,16)13-9-2-3-12-14(9)8-5-11-6-8/h2-3,7-8,11,13H,5-6H2,1H3
• InChI Key： ZEZFLOWBKSIKPW-UHFFFAOYSA-N
• SMILES： S(C(C#N)C)(NC1=CC=NN1C1CNC1)(=O)=O

Computed Properties

• Exact Mass: 255.07899585g/mol
• Monoisotopic Mass: 255.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 108Ų

Additional information on N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1-cyanoethane-1-sulfonamide

N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1-cyanoethane-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 2138516-26-2, commonly referred to as N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1-cyanoethane-1-sulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which incorporates a pyrazole ring, a sulfonamide group, and an azetidine moiety. These structural features contribute to its exceptional chemical and biological properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders. The pyrazole ring is known for its ability to act as a scaffold for bioactive molecules, while the sulfonamide group enhances solubility and bioavailability. The integration of the azetidine moiety further enhances the compound's stability and selectivity, making it an ideal candidate for therapeutic interventions.

From a synthetic perspective, the preparation of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-1-cyanoethane-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions. The synthesis begins with the formation of the pyrazole ring through a condensation reaction, followed by the introduction of the sulfonamide group via nucleophilic substitution. The azetidine moiety is then incorporated through a series of cyclization reactions, ensuring optimal stereochemistry and regioselectivity.

The physical and chemical properties of this compound have been extensively studied. It exhibits a high melting point, indicating strong intermolecular forces due to the presence of hydrogen bonding groups. Additionally, its solubility in polar solvents makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of applications, this compound has shown remarkable potential in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit unique properties such as high surface area, porosity, and catalytic activity, making them valuable in gas storage, catalysis, and sensing applications.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-cyanoethane-sulfonamide can interact with key biological targets such as kinases and proteases with high affinity. This suggests its potential role in inhibiting enzymatic activity, thereby offering therapeutic benefits in diseases associated with abnormal enzyme function.

Furthermore, green chemistry principles have been applied to optimize the synthesis of this compound. By employing environmentally friendly reagents and energy-efficient reaction conditions, researchers have successfully reduced the environmental footprint associated with its production. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, N-1-(azetidin